Cas no 23076-31-5 (2-Amino-5-nitro-N-(o-tolyl)benzamide)

• Product Name: 2-Amino-5-nitro-N-(o-tolyl)benzamide
• CAS No: 23076-31-5
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 820562
• PubChem ID: 12487369
• Update Time: 2025-10-05

2-Amino-5-nitro-N-(o-tolyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitro-N-(o-tolyl)benzamide
• 2-Amino-N-(2-methylphenyl)-5-nitrobenzamide
• AK-87468
• ANW-65855
• Benzamide, 2-amino-N-(2-methylphenyl)-5-nitro-
• CTK0J5863
• KB-227980
• N-(2-amino-5-nitrobenzoyl)-o-toluidine
• 23076-31-5
• SY340965
• ODOVIRSWBOYXDP-UHFFFAOYSA-N
• DTXSID50500080
• F87235
• SCHEMBL11789470
• AKOS011338231
• MFCD23135482
• DB-329958

• Inchi： 1S/C14H13N3O3/c1-9-4-2-3-5-13(9)16-14(18)11-8-10(17(19)20)6-7-12(11)15/h2-8H,15H2,1H3,(H,16,18)
• InChI Key： ODOVIRSWBOYXDP-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1N)[N+](=O)[O-])NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 271.09579
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26

Additional information on 2-Amino-5-nitro-N-(o-tolyl)benzamide

Comprehensive Overview of 2-Amino-5-nitro-N-(o-tolyl)benzamide (CAS No. 23076-31-5)

2-Amino-5-nitro-N-(o-tolyl)benzamide, with the CAS number 23076-31-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of nitro-substituted benzamides, which are known for their diverse applications in medicinal chemistry and material science. The presence of both amino and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for 2-Amino-5-nitro-N-(o-tolyl)benzamide has increased due to its potential role in drug discovery. Researchers are particularly interested in its pharmacological properties, as it may serve as a precursor for developing antimicrobial or anti-inflammatory agents. The compound's unique structure allows for modifications that can enhance its bioactivity, making it a valuable candidate for targeted therapy development. Additionally, its nitro group contributes to its reactivity, enabling further chemical transformations.

From an industrial perspective, CAS 23076-31-5 is often utilized in the synthesis of dyes and pigments. The nitrobenzamide moiety is a key feature in many colorants, providing stability and vibrant hues. This has led to its adoption in the textile and printing industries, where high-performance dyes are in constant demand. Moreover, the compound's compatibility with various solvents and its moderate reactivity make it a preferred choice for fine chemical synthesis.

Environmental and safety considerations are also critical when handling 2-Amino-5-nitro-N-(o-tolyl)benzamide. While it is not classified as a hazardous substance, proper storage and handling protocols should be followed to ensure workplace safety. The compound's stability under normal conditions and its low volatility reduce risks associated with exposure, but standard laboratory precautions are recommended. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical manufacturing.

The analytical characterization of 23076-31-5 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying purity and identifying potential impurities, which is crucial for applications in pharmaceutical intermediates. The compound's molecular weight and structural features are well-documented, facilitating its integration into research workflows. As the pharmaceutical industry continues to evolve, the demand for high-purity nitrobenzamide derivatives like this one is expected to rise.

In summary, 2-Amino-5-nitro-N-(o-tolyl)benzamide (CAS 23076-31-5) is a multifaceted compound with significant potential in both scientific and industrial domains. Its applications span from drug development to dye synthesis, highlighting its versatility. As research progresses, this compound may unlock new opportunities in precision medicine and advanced materials, making it a subject of ongoing interest for chemists and researchers worldwide.